Cas no 92759-01-8 (Glycine,N-[N-[N2-(O-ethyl-L-tyrosyl)-D-arginyl]-L-phenylalanyl]-, ethyl ester (9CI))

Glycine,N-[N-[N2-(O-ethyl-L-tyrosyl)-D-arginyl]-L-phenylalanyl]-, ethyl ester (9CI) structure
92759-01-8 structure
Product name:Glycine,N-[N-[N2-(O-ethyl-L-tyrosyl)-D-arginyl]-L-phenylalanyl]-, ethyl ester (9CI)
CAS No:92759-01-8
MF:C28H39N7O6
MW:569.652566194534
CID:805052
PubChem ID:146381

Glycine,N-[N-[N2-(O-ethyl-L-tyrosyl)-D-arginyl]-L-phenylalanyl]-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-[[(2S)-2-[[(2R)-2-[[(2S)-2-amino-3-(4-ethoxyphenyl)propanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-phenylpropanoyl]amino]acetic acid
    • Glycine,N-[N-[N2-(O-ethyl-L-tyrosyl)-D-arginyl]-L-phenylalanyl]-, ethyl ester (9CI)
    • H-Tyr(Et)-D-arg-phe-gly-oet
    • DTXSID20239138
    • 92759-01-8
    • Tedapge
    • Ethyltyrosyl-arginyl-phenylalanyl-glycine ethyl ester
    • Glycine, N-(N-(N2-(O-ethyl-L-tyrosyl)-D-arginyl)-L-phenylalanyl)-, trans-
    • Inchi: InChI=1S/C28H39N7O6/c1-2-41-20-12-10-19(11-13-20)15-21(29)25(38)34-22(9-6-14-32-28(30)31)27(40)35-23(26(39)33-17-24(36)37)16-18-7-4-3-5-8-18/h3-5,7-8,10-13,21-23H,2,6,9,14-17,29H2,1H3,(H,33,39)(H,34,38)(H,35,40)(H,36,37)(H4,30,31,32)/t21-,22+,23-/m0/s1
    • InChI Key: JYBUKHBSDWWDBT-ZRBLBEILSA-N
    • SMILES: CCOC1=CC=C(C=C1)CC(C(=O)NC(CCCN=C(N)N)C(=O)NC(CC2=CC=CC=C2)C(=O)NCC(=O)O)N

Computed Properties

  • Exact Mass: 569.29618199g/mol
  • Monoisotopic Mass: 569.29618199g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 17
  • Complexity: 868
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 224Ų
  • XLogP3: -1.8

Recommend Articles

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HUNAN  CHEMFISH PHARMACEUTICAL CO.,LTD
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited